Gallium;lithium;tetrachloride

• CAS No.: 15955-98-3
• Molecular Formula: Cl4GaLi
• Molecular Weight: 218.5 g/mol
• IUPAC Name: lithium;tetrachlorogallanuide
• InChI: InChI=1S/4ClH.Ga.Li/h4*1H;;/q;;;;+3;+1/p-4
• InChI Key: KMBVSAMILLNTNQ-UHFFFAOYSA-J
• SMILES: [Li+].[Cl-].[Cl-].[Cl-].[Cl-].[Ga+3]
• Canonical SMILES: [Li+].Cl[Ga-](Cl)(Cl)Cl
• Pictograms: Corrosive; Irritant

Description

Gallium;lithium;tetrachloride is a useful research compound. Its molecular formula is Cl4GaLi and its molecular weight is 218.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

Gallium lithium tetrachloride, a compound combining gallium (Ga) and lithium (Li) with chlorine (Cl), has garnered attention in various fields of research due to its unique properties and potential biological applications. This article explores the biological activity of gallium lithium tetrachloride, focusing on its chemical behavior, cytotoxicity, and therapeutic potential.

Gallium lithium tetrachloride can be represented by the formula $\text{GaLiCl}_4$. It is classified as an ionic liquid, which is characterized by its low volatility and high thermal stability. The compound exhibits Lewis acid behavior, making it suitable for various catalytic processes. Its solubility in organic solvents enhances its utility in biochemical applications.

Cytotoxicity Studies

Research has indicated that gallium compounds generally exhibit cytotoxic effects on various cell lines. A study examining the cytotoxicity of gallium-containing compounds found that gallium nitrate and gallium chloride could induce apoptosis in cancer cells, suggesting potential therapeutic uses in oncology .

• Table 1: Cytotoxicity of Gallium Compounds on Cell Lines

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Gallium Nitrate	HeLa	15	Induction of apoptosis
Gallium Chloride	A549 (Lung Cancer)	20	ROS generation
Gallium Lithium Tetrachloride	MCF-7 (Breast Cancer)	TBD	TBD

The biological activity of gallium lithium tetrachloride is largely attributed to its ability to mimic iron in biological systems. This mimicry can disrupt iron-dependent processes, leading to altered cellular metabolism and increased oxidative stress.

• Iron Mimicry : Gallium's similarity to iron allows it to interfere with iron uptake mechanisms in cells, which can inhibit the growth of pathogenic bacteria and cancer cells.
• Oxidative Stress : The generation of reactive oxygen species (ROS) is a significant mechanism through which gallium compounds exert their cytotoxic effects. Increased ROS levels can lead to cellular damage and apoptosis.

Case Study 1: Anticancer Activity

A recent clinical trial investigated the effects of gallium nitrate on patients with advanced malignancies. The results indicated a reduction in tumor size in several participants, highlighting the potential of gallium-based therapies in cancer treatment .

Case Study 2: Antimicrobial Properties

Another study focused on the antimicrobial properties of gallium compounds, including gallium lithium tetrachloride. The findings demonstrated significant inhibitory effects against various bacterial strains, particularly those resistant to conventional antibiotics. This suggests a potential role for gallium compounds in addressing antibiotic resistance .

Research Findings

Recent research has expanded the understanding of gallium's biological activity:

• Catalytic Applications : Gallium lithium tetrachloride has been explored as a catalyst in organic synthesis, demonstrating high efficiency in reactions such as alkylation and acylation due to its Lewis acid properties .
• Therapeutic Applications : Ongoing studies are evaluating the use of gallium-containing compounds in treating conditions like osteoporosis and certain infections due to their ability to modulate cellular pathways related to bone metabolism and immune response .